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Compound of Interest

Compound Name: Leminoprazole

Cat. No.: B1674715

For the attention of researchers, scientists, and drug development professionals, this document
provides critical safety and logistical information for the handling of Lansoprazole. All
procedures and recommendations are based on current safety data sheets and best practices
in laboratory safety.

Lansoprazole is a proton pump inhibitor that requires careful handling to minimize occupational
exposure and ensure a safe laboratory environment. Adherence to the following personal
protective equipment (PPE), handling, emergency, and disposal procedures is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to Lansoprazole.
Engineering controls, such as fume hoods or ventilated enclosures, should be the primary
means of controlling exposure, with PPE providing an essential secondary batrrier.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1674715?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale
) Safety glasses with side Protects against splashes and
Eye/Face Protection ) ) ]
shields or goggles. airborne particles.
Nitrile or latex gloves. A Prevents direct skin contact

Skin Protection ) )
protective garment or lab coat.  with the compound.

A NIOSH- or CEN-certified

respirator should be used o ) )
) ) ] ) Minimizes the inhalation of
Respiratory Protection when engineering controls are , ,
) o ] airborne particles.
insufficient or when handling

large quantities.

Personnel should always wash their hands thoroughly after handling the material, before
breaks, and at the end of the workday. Contaminated clothing should be removed and
laundered before reuse.

Operational and Handling Plan

Proper handling procedures are crucial to prevent the generation of dust and aerosols, thereby
minimizing the risk of inhalation and skin contact.

Handling Guidelines:

Ventilation: All handling of Lansoprazole powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood or other ventilated enclosure.[1][2]

Avoid Dust Formation: Minimize the generation of dust during weighing and transfer.[2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Lansoprazole is handled.[2]

Container Integrity: Keep containers tightly closed when not in use.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical to mitigate harm.
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Emergency Scenario

Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing and shoes. If irritation persists, seek

medical attention.[1]

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing
is difficult, provide oxygen. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek medical attention

immediately.[1]

Fire

Use water spray, foam, dry chemical, or carbon
dioxide to extinguish. Wear self-contained

breathing apparatus and full protective gear.[2]

Disposal Plan

All waste materials contaminated with Lansoprazole must be handled and disposed of in

accordance with federal, state, and local regulations for hazardous waste.[3][4]

Disposal Steps:

e Segregation: Collect all Lansoprazole-contaminated waste, including unused material,

contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous

waste container.[5]

» Containerization: Ensure the waste container is properly sealed to prevent leakage.
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e Labeling: The container must be labeled as hazardous waste, clearly identifying the
contents.

» Disposal Vendor: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company.

For non-bulk, household quantities, the FDA recommends the following procedure if a drug
take-back program is not available:

Remove the medicine from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[6]

Place the mixture in a sealed plastic bag or other sealable container to prevent leakage.[6]

Dispose of the container in the household trash.[6]

Scratch out all personal information on the empty packaging before disposing of it.[6]

Quantitative Data

The following tables summarize key quantitative data for Lansoprazole.

Occupational Exposure Limits

Parameter Value Source

Occupational Exposure Limit

60 mcg/m?3 Pfizer SDS[2]
(OEL)

Physical and Chemical Properties
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Property Value Source

Molecular Formula Ci16H14F3N302S PubChem[7]

Molecular Weight 369.36 g/mol Metascience SDS[1]
Appearance White to light beige powder Metascience SDS[1]
Melting Point 173-182°C Metascience SDS[1]
Solubility No data available

Flash Point No data available Metascience SDS[1]
Evaporation Rate Not applicable Cayman Chemical SDS

Toxicological Data

Test Species Route Value Source
Cayman
LD50 Rat Oral >5,000 mg/kg ]
Chemical SDS
. Cayman
LD50 Mouse Intraperitoneal >5 g/kg )
Chemical SDS
Cayman
LD50 Rat Subcutaneous >5 g/kg ]
Chemical SDS

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the safety data sheets are
not provided within those documents. The provided data, such as LD50 values, are results from
standardized acute toxicity studies. These studies typically involve administering the substance
to animals at various doses to determine the dose that is lethal to 50% of the test population.

Visualizations

Logical Workflow for Handling a Lansoprazole Spill
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Caption: A flowchart outlining the step-by-step procedure for responding to a Lansoprazole
spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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